2-methyl-4-(1H-pyrrol-1-yl)benzoic acid
Overview
Description
“2-methyl-4-(1H-pyrrol-1-yl)benzoic acid” is a versatile organic compound with several potential applications in various fields of research and industry. It has a molecular weight of 201.22 .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C12H11NO2/c1-9-8-10 (13-6-2-3-7-13)4-5-11 (9)12 (14)15/h2-8H,1H3, (H,14,15) . This indicates the molecular structure of the compound.
Scientific Research Applications
Organotin(IV) Complexes and Biological Applications
Organotin(IV) complexes of a similar compound, 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid, were synthesized and characterized for their biological applications. These complexes were tested against various bacteria and fungi, demonstrating potential toxicity. Additionally, LD50 data was determined using the Brine Shrimp method (Shahid et al., 2005).
Fluorescent Zn(II) Sensors
Fluorescent Zn(II) sensors using derivatives of this compound have been developed. The sensors contain an aniline-based ligand moiety functionalized with a pyridyl-amine-pyrrole group. These sensors showed significant fluorescence turn-on upon Zn(II) addition and improved selectivity for Zn(II) over other ions, making them suitable for biological imaging applications (Nolan et al., 2006).
Electronic Storage Applications
A composite material incorporating cobalt microparticles into poly[4-(pyrrol-1-yl methyl) benzoic acid] showed potential for electronic storage applications. This material was synthesized and characterized for its electrochemical properties, offering insights into advanced material design for energy storage (Hakimi et al., 2019).
Spectroelectrochemical Characterisation
A pyrrole derivative bearing 2-(4-dimethylaminophenylazo)benzoic acid was synthesized and electrochemically characterized. The derivative showed interesting electrochromic properties, potentially useful for pH sensor applications (Almeida et al., 2017).
Synthesis of Novel Compounds
Novel pyrrole analogs, including those substituted with benzoic acid, were synthesized and evaluated for their antimicrobial and antimycobacterial activities. Some compounds showed promising anti-tubercular activity, highlighting their potential in medical research (Joshi et al., 2017).
Modulation in Different Environments
Research has shown that 4(1H-pyrrole 1-yl) benzoic acid can form complexes with varying behaviors in aqueous and non-aqueous environments. This highlights the potential for designing molecules with specific responses to environmental changes, useful in various chemical applications (Panja et al., 2004).
DMF-Induced Emission
4-(2,5-diphenyl-1H-pyrrol-1-yl)benzoic acid showed controllable fluorescence in the solid state, making it a promising thermo-responsive material for temperature monitoring devices. Its unique properties stem from its molecular design and adjustable packing (Han et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
2-methyl-4-pyrrol-1-ylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-9-8-10(13-6-2-3-7-13)4-5-11(9)12(14)15/h2-8H,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAECIJDHJSGACW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2C=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1247666-07-4 |
Source
|
| Record name | 2-methyl-4-(1H-pyrrol-1-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{6,8-Dichloroimidazo[1,2-a]pyridin-2-yl}methanol](/img/structure/B1421470.png)
![4-[3-(3-Oxobut-1-en-1-yl)phenoxy]butanenitrile](/img/structure/B1421472.png)
![6'-Chloro-5-methyl-[2,3']bipyridinyl](/img/structure/B1421480.png)
![4-Chloro-5-fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1421484.png)
![(E)-Methyl 3-(5-fluoro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)acrylate](/img/structure/B1421485.png)
